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Compound of Interest

Compound Name:

Bis(2-

(diphenylphosphino)ethyl)amine

hydrochloride

Cat. No.: B1343199 Get Quote

An In-depth Technical Guide to Bis(2-(diphenylphosphino)ethyl)amine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Bis(2-
(diphenylphosphino)ethyl)amine hydrochloride, a significant compound in synthetic and

organometallic chemistry. This document details its chemical and physical properties, outlines

experimental protocols for its synthesis and characterization, and discusses its applications,

particularly as a phosphine ligand.

Chemical and Physical Properties
Bis(2-(diphenylphosphino)ethyl)amine hydrochloride, also known by its IUPAC name bis[2-

(diphenylphosphanyl)ethyl]amine hydrochloride, is a solid compound commonly used as a

tridentate ligand in coordination chemistry.[1] Its key properties are summarized below.
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Property Value Source(s)

CAS Number 66534-97-2 [1][2][3][4][5][6]

Molecular Formula C28H30ClNP2 [3][4]

Molecular Weight 477.95 g/mol [1][2][4]

Appearance Solid [1]

Melting Point 175-180 °C [1][2]

Purity Available from 95% to 98% [1][2][3]

Solubility Insoluble in water [2]

Storage Conditions
Inert atmosphere (Nitrogen or

Argon), 2-8 °C
[2][4]

LogP 6.03 - 6.43 [1][2]

Experimental Protocols
The following sections describe generalized experimental procedures for the synthesis and

characterization of Bis(2-(diphenylphosphino)ethyl)amine hydrochloride.

Synthesis Protocol
The synthesis of this compound typically involves the reaction of bis(2-chloroethyl)amine

hydrochloride with a suitable diphenylphosphine source in the presence of a base. A

representative synthetic route is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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